Cas no 120925-50-0 (1-Octanol, 2-methyl-, (R)-)

• Product Name: 1-Octanol, 2-methyl-, (R)-
• CAS No: 120925-50-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 1211647
• PubChem ID: 10130025
• Update Time: 2025-04-20

1-Octanol, 2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 2-methyl-, (R)-
• (2R)-2-methyl-1-octanol
• IGVGCQGTEINVOH-SECBINFHSA-N
• UNII-33G823889O
• (-)-2-Methyl-1-octanol
• 2-Methyloctanol, (R)-
• 120925-50-0
• Q27256266
• 33G823889O
• (R)-2-methyloctanol
• (R)-2-Methyl-1-octanol
• SCHEMBL8417136
• 1-Octanol, 2-methyl-, (2R)-

• Inchi： 1S/C9H20O/c1-3-4-5-6-7-9(2)8-10/h9-10H,3-8H2,1-2H3
• InChI Key： IGVGCQGTEINVOH-UHFFFAOYSA-N
• SMILES： CCCCCCC(CO)C

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols